2-Methoxypentan-1-ol
Overview
Description
2-Methoxypentan-1-ol is an organic chemical compound . It is used as a solvent and an intermediate in the manufacture of other chemicals . The molecular formula of this compound is C6H14O2 .
Molecular Structure Analysis
The molecular formula of this compound is C6H14O2 . The average mass is 102.175 Da and the monoisotopic mass is 102.104462 Da .Physical and Chemical Properties Analysis
This compound is a clear yellow liquid . It is flammable and can cause eye, skin, and respiratory tract irritation . It may also cause central nervous system depression .Safety and Hazards
Mechanism of Action
Target of Action
2-Methoxypentan-1-ol is an organic chemical compound . It is used as a solvent and an intermediate in the manufacture of other chemicals . .
Mode of Action
As an alcohol, it may interact with its targets through hydrogen bonding . It’s also worth noting that it can be used in organic synthesis reactions .
Biochemical Pathways
As an intermediate in the manufacture of other chemicals , it may participate in various organic synthesis reactions .
Result of Action
As a solvent and an intermediate in the manufacture of other chemicals , its primary role may be to facilitate chemical reactions or to serve as a precursor in the synthesis of other compounds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its physical properties, such as being a colorless liquid with a similar smell to alcohol, being flammable, and soluble in many organic solvents , can affect its interaction with the environment. Furthermore, its use and handling require good ventilation and avoidance of skin and eye contact .
Biochemical Analysis
Biochemical Properties
It is known that this compound is a colorless liquid with an alcohol-like odor . It is flammable and soluble in many organic solvents . In the field of chemical engineering, 2-Methoxypentan-1-ol is often used as an intermediate or raw material . It can be involved in organic synthesis reactions and can also be used as a solvent in chemical laboratories .
Cellular Effects
Molecular Mechanism
It is known that this compound can undergo controlled oxidation to produce 2-methylpentanone .
Temporal Effects in Laboratory Settings
It is known that this compound has certain thermophysical properties, including a normal boiling temperature, critical temperature, and critical pressure .
Dosage Effects in Animal Models
It is known that the pharmacokinetic properties of substances can vary greatly between different species .
Metabolic Pathways
It is known that drug metabolic reactions are divided into two classes: phase I and phase II metabolic reactions .
Subcellular Localization
Recent advances in the prediction of protein subcellular localization using deep learning-based methods for natural language processing have made great contributions .
Properties
IUPAC Name |
2-methoxypentan-1-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O2/c1-3-4-6(5-7)8-2/h6-7H,3-5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGWLUEYOKURLOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(CO)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
118.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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